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Compound of Interest

Compound Name: Angoline hydrochloride

Cat. No.: B8118353

Audience: Researchers, scientists, and drug development professionals.

Introduction: Angoline hydrochloride is a potent and selective small-molecule inhibitor of the
Interleukin-6/Signal Transducer and Activator of Transcription 3 (IL-6/STAT3) signaling pathway.
[1][2][3][4] Isolated from Zanthoxylum nitidum, it has demonstrated anticancer activity by
inhibiting STAT3 phosphorylation and the expression of its target genes, which leads to the
suppression of cancer cell proliferation.[1][4][5] These application notes provide detailed
protocols for the preparation of Angoline hydrochloride stock solutions using Dimethyl
Sulfoxide (DMSO) and its subsequent application in common in vitro assays.

Chemical and Physical Properties

Angoline hydrochloride is typically supplied as a solid powder.[6][7] Proper characterization is
essential for accurate stock solution preparation.

Property Value Reference
Chemical Formula C22H22CINOs [2][6]
Molecular Weight 415.87 g/mol [2][6]

CAS Number 1071676-04-4 [2][6]
Appearance Solid Powder [6][7]

Purity >98% [6]

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b8118353?utm_src=pdf-interest
https://www.benchchem.com/product/b8118353?utm_src=pdf-body
https://www.medchemexpress.com/angoline-hydrochloride.html?locale=es-ES
https://dcchemicals.com/product_show-Angoline_hydrochloride.html?datasheet=datasheet
https://dcchemicals.com/product_show-Angoline_hydrochloride.html
https://www.targetmol.com/compound/angoline_hydrochloride
https://www.medchemexpress.com/angoline-hydrochloride.html?locale=es-ES
https://www.targetmol.com/compound/angoline_hydrochloride
https://pubmed.ncbi.nlm.nih.gov/24863036/
https://www.benchchem.com/product/b8118353?utm_src=pdf-body
https://www.benchchem.com/product/b8118353?utm_src=pdf-body
https://www.xcessbio.com/products/m12108
https://dcchemicals.com/msds/MSDS_DC41461.html
https://dcchemicals.com/product_show-Angoline_hydrochloride.html?datasheet=datasheet
https://www.xcessbio.com/products/m12108
https://dcchemicals.com/product_show-Angoline_hydrochloride.html?datasheet=datasheet
https://www.xcessbio.com/products/m12108
https://dcchemicals.com/product_show-Angoline_hydrochloride.html?datasheet=datasheet
https://www.xcessbio.com/products/m12108
https://www.xcessbio.com/products/m12108
https://dcchemicals.com/msds/MSDS_DC41461.html
https://www.xcessbio.com/products/m12108
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8118353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE ey cricn

Mechanism of Action: IL-6/STAT3 Pathway Inhibition

Angoline hydrochloride exerts its biological effects by selectively targeting the STAT3
signaling pathway. Upon stimulation by cytokines like IL-6, Janus kinases (JAKs) phosphorylate
STATS3. This phosphorylation event causes STAT3 to dimerize, translocate to the nucleus, and
activate the transcription of target genes involved in cell proliferation and survival. Angoline
hydrochloride specifically inhibits the phosphorylation of STAT3, thereby blocking these
downstream events.[1][5][8]
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Caption: IL-6/STATS3 signaling pathway and the inhibitory action of Angoline hydrochloride.

Quantitative Data Summary

The following tables provide a summary of the inhibitory activity and solubility/storage

information for Angoline hydrochloride.

Table 1: Inhibitory Activity
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Target/Assay ICso0 Value Cell Lines Reference
STAT3-responsive
STAT3 Pathway 11.56 uM [1]14][5]
reporter assay
STAT1 Pathway >100 pM [1][4]
NF-kB Pathway >100 uM [1][4]
) ] HepG2 (Human liver
Cell Proliferation 3.14 uyM [5]1[9]
cancer)
) ] MDA-MB-231 (Human
Cell Proliferation 3.32 uM [9]
breast cancer)
) ) H4 (Human
Cell Proliferation 4.72 uyM . [9]
neuroglioma)
Table 2: Solubility and Storage Recommendations
Storage
Max .
Form Solvent . Temperatur  Shelf Life Reference
Solubility
e
Powder -20°C 3 years [41[8]
-20°C
Stock >30 mg/mL
) DMSO (protect from 1 month [819]
Solution (79.07 mM) )
light)
-80°C 6-12 months [4]119]

Note: The solubility data is for Angoline base; the hydrochloride salt is expected to have

comparable or greater solubility in DMSO. Sonication is recommended to aid dissolution.[8]

Protocol: Preparing Angoline Hydrochloride Stock
Solution (10 mM)
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This protocol describes the preparation of a 10 mM stock solution in DMSO. It is critical to use
high-purity, anhydrous DMSO to ensure stability and complete dissolution.[9]

Materials:

Angoline hydrochloride powder (MW: 415.87 g/mol )

Anhydrous, molecular biology grade DMSO

Sterile, amber microcentrifuge tubes or cryogenic vials

Calibrated analytical balance

Pipettors and sterile tips

Equipment:

o \ortex mixer

e Bath sonicator
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1. Weigh 4.16 mg of
Angoline Hydrochloride

!

2. Transfer powder to a
sterile amber vial

!

3. Add 1 mL of
anhydrous DMSO

!

4. Vortex and/or sonicate
until fully dissolved

!

5. Aliquot into smaller volumes
(e.g., 20 pL)

6. Store at -80°C

Click to download full resolution via product page
Caption: Workflow for preparing Angoline hydrochloride DMSO stock solution.

Step-by-Step Procedure:
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e Calculation: To prepare a 10 mM solution, calculate the required mass:

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

o Mass (mg) = 10 mmol/L x 0.001 L x 415.87 g/mol = 4.1587 mg

» Weighing: On a calibrated analytical balance, carefully weigh approximately 4.16 mg of
Angoline hydrochloride powder and record the exact weight.

e Dissolution:

[e]

Transfer the weighed powder into a sterile amber vial to protect it from light.

(¢]

Based on the exact weight, calculate the precise volume of DMSO needed to achieve a 10
mM concentration. For 4.16 mg, add 1.0 mL of anhydrous DMSO.

o

Cap the vial tightly and vortex thoroughly.

[¢]

If the powder does not dissolve completely, place the vial in a bath sonicator for 5-10
minutes until the solution is clear.[8][9] Gentle warming can also be applied if necessary.

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes (e.g., 10-50 yL) in sterile, amber cryogenic vials.

[°]
o Label the vials clearly with the compound name, concentration, and date of preparation.
o Store the aliquots at -80°C for long-term stability (up to 6-12 months).[4][9]

Application Protocols

The following are example protocols for experiments where an Angoline hydrochloride
DMSO stock solution would be used.

This protocol is designed to assess the inhibitory effect of Angoline hydrochloride on STAT3
phosphorylation in a cell-based assay.
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Caption: Experimental workflow for a STAT3 phosphorylation assay.
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Procedure:

Cell Seeding: Seed cells with constitutively active STAT3 (e.g., MDA-MB-231) or cells
responsive to IL-6 (e.g., HepG2) in 6-well plates and allow them to adhere overnight.

Preparation of Working Solutions: Dilute the 10 mM Angoline hydrochloride stock solution
in fresh culture medium to achieve final desired concentrations (e.g., 0, 1, 5, 10, 25, 50 uM).
Ensure the final DMSO concentration is consistent across all wells and does not exceed
0.5% to avoid solvent toxicity.

Treatment: Aspirate the old medium and add the medium containing the various
concentrations of Angoline hydrochloride. Include a DMSO vehicle control. Incubate for
the desired time, typically 1-2 hours.[1][4][9]

Stimulation (Optional): If the cell line requires it, stimulate with a cytokine like IL-6 for 15-30
minutes before harvesting to induce STAT3 phosphorylation.

Protein Extraction: Wash cells with ice-cold PBS, then lyse them with RIPA buffer containing
protease and phosphatase inhibitors.

Western Blotting: Quantify protein concentration, resolve equal amounts of protein lysate by
SDS-PAGE, transfer to a PVDF membrane, and probe with primary antibodies against
phospho-STAT3 (Tyr705) and total STAT3. Analyze bands using an appropriate imaging
system.

This protocol measures the effect of Angoline hydrochloride on the metabolic activity of
cancer cells as an indicator of cell proliferation.

Procedure:

o Cell Seeding: Seed cancer cells (e.g., HepG2, MDA-MB-231) in a 96-well plate at an
appropriate density and allow them to adhere overnight.

o Treatment: Prepare serial dilutions of Angoline hydrochloride in culture medium from the
10 mM DMSO stock. Treat cells with a range of concentrations (e.g., 0-100 uM) for 72 hours.
[1][9] Include a DMSO vehicle control.
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MTT Addition: Add MTT reagent to each well and incubate for 2-4 hours at 37°C, allowing
viable cells to form formazan crystals.

Solubilization: Add solubilization solution (e.g., acidic isopropanol or DMSO) to dissolve the
formazan crystals.

Measurement: Read the absorbance at the appropriate wavelength (e.g., 570 nm) using a
microplate reader.

Analysis: Calculate the percentage of cell viability relative to the vehicle control and
determine the ICso value.

Safety Precautions

Angoline Hydrochloride: Handle as a potentially hazardous chemical. Avoid inhalation, and
contact with skin and eyes. Use appropriate personal protective equipment (PPE), including
gloves, lab coat, and safety glasses.

DMSO: DMSO is an excellent solvent that can facilitate the absorption of other chemicals
through the skin.[10] Always wear chemical-resistant gloves (nitrile is suitable for short-term
use) and handle in a well-ventilated area or chemical fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Hydrochloride Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8118353#preparing-angoline-hydrochloride-stock-
solution-with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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